Cas no 1260759-43-0 (2-(tert-Butylamino)pyrimidine-4-carbaldehyde)

• Product Name: 2-(tert-Butylamino)pyrimidine-4-carbaldehyde
• CAS No: 1260759-43-0
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 1081997
• PubChem ID: 71748579
• Update Time: 2025-05-19

2-(tert-Butylamino)pyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butylamino)pyrimidine-4-carbaldehyde
• SB56572
• 1260759-43-0
• DTXSID40857671

• Inchi： 1S/C9H13N3O/c1-9(2,3)12-8-10-5-4-7(6-13)11-8/h4-6H,1-3H3,(H,10,11,12)
• InChI Key： JXYPEWYMWWOKLM-UHFFFAOYSA-N
• SMILES： O=CC1=CC=NC(=N1)NC(C)(C)C

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.9Ų

Additional information on 2-(tert-Butylamino)pyrimidine-4-carbaldehyde

Introduction to 2-(tert-Butylamino)pyrimidine-4-carbaldehyde (CAS No: 1260759-43-0)

2-(tert-Butylamino)pyrimidine-4-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1260759-43-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and utility in drug development. The presence of both an amine and an aldehyde functional group in its molecular framework makes it a versatile intermediate, particularly valuable in the synthesis of bioactive molecules.

The structure of 2-(tert-Butylamino)pyrimidine-4-carbaldehyde features a pyrimidine core substituted at the 2-position with a tert-butylamino group and at the 4-position with an aldehyde moiety. This specific arrangement imparts unique chemical properties that make it an attractive building block for medicinal chemists. The tert-butylamino group not only enhances the compound's solubility and stability but also serves as a protective group in multi-step syntheses. Meanwhile, the aldehyde group provides a reactive site for further functionalization, enabling the construction of more complex molecules through condensation reactions, such as Schiff base formations or Michael additions.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The aldehyde functionality in 2-(tert-Butylamino)pyrimidine-4-carbaldehyde is particularly significant because it allows for the facile introduction of diverse pharmacophores, making it a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of 2-(tert-Butylamino)pyrimidine-4-carbaldehyde is its role as a key intermediate in the synthesis of kinase inhibitors, which are among the most successful classes of anticancer drugs. Kinases are enzymes that play crucial roles in cell signaling pathways, and their overactivity is often associated with tumor growth and progression. By targeting specific kinases, these inhibitors can modulate cellular processes and halt cancer cell proliferation. The pyrimidine core is a common motif in kinase inhibitors due to its ability to bind to the ATP-binding pocket of these enzymes. The aldehyde group on this compound can be further modified to create covalent bonds with key residues in the kinase active site, enhancing binding affinity and selectivity.

Recent studies have highlighted the potential of 2-(tert-Butylamino)pyrimidine derivatives as inhibitors of tyrosine kinases, particularly those involved in chronic myeloid leukemia (CML). These kinases are known to be overexpressed in CML cells, making them attractive targets for therapeutic intervention. Researchers have demonstrated that compounds structurally related to 2-(tert-Butylamino)pyrimidine-4-carbaldehyde can effectively inhibit the activity of BCR-Abl, the abnormal tyrosine kinase responsible for CML pathogenesis. By incorporating additional functional groups into this scaffold, such as heterocycles or sulfonamide moieties, chemists have been able to develop potent and selective kinase inhibitors with improved pharmacokinetic profiles.

The versatility of 2-(tert-Butylamino)pyrimidine-4-carbaldehyde extends beyond its applications in oncology. It has also been explored as a precursor in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or replication processes can prevent infection. Pyrimidine-based compounds have shown promise in this regard due to their ability to mimic natural nucleosides and interfere with viral polymerases. The aldehyde group provides a site for derivatization into nucleoside analogs or other antiviral scaffolds that can disrupt viral replication cycles.

In addition to its pharmaceutical applications, 2-(tert-Butylamino)pyrimidine-4-carbaldehyde has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for designing novel organic semiconductors or ligands for metal-catalyzed reactions. Furthermore, modifications of this compound have led to the development of potent herbicides and fungicides that protect crops from pests and diseases without harming beneficial organisms.

The synthesis of 2-(tert-Butylamino)pyrimidine-4-carbaldehyde typically involves multi-step organic transformations starting from readily available precursors such as malononitrile or guanidine derivatives. Advanced synthetic techniques, including cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, are often employed to introduce additional functional groups onto the pyrimidine core. The presence of the tert-butylamino group requires careful handling during synthesis to prevent unwanted side reactions or decomposition. However, modern synthetic methodologies have greatly improved the efficiency and yield of these processes, making it more accessible for industrial-scale production.

Quality control and characterization of 2-(tert-Butylamino)pyrimidine-4-carbaldehyde are critical to ensure its purity and efficacy in downstream applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its structure and assess impurities. Additionally, computational methods like molecular modeling are employed to predict its interactions with biological targets and optimize its pharmacological properties.

The future prospects for 2-(tert-Butylamino)pyrimidine derivatives, including 2-(tert-Butylamino)pyrimidine-4-carbaldehyde, remain promising as research continues to uncover new biological activities and synthetic strategies. Advances in drug discovery technologies, such as high-throughput screening and artificial intelligence-driven molecular design, are expected to accelerate the development of novel therapeutics based on this scaffold. Furthermore, collaborations between academia and industry will be essential to translate laboratory findings into clinical applications that benefit patients worldwide.